Cas no 1352072-67-3 (2-(1-bromopropyl)-1,3-thiazole)

• Product Name: 2-(1-bromopropyl)-1,3-thiazole
• CAS No: 1352072-67-3
• MF: C₆H₈BrNS
• MW: 206.103419303894
• CID: 2120823
• PubChem ID: 58573363
• Update Time: 2025-05-20

2-(1-bromopropyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropyl)thiazole
• 2-(1-bromopropyl) thiazole
• Thiazole,2-(1-bromopropyl)-
• NHUINZLGNJBFFE-UHFFFAOYSA-N
• 2-(1-bromopropyl)-1,3-thiazole

• Inchi： 1S/C6H8BrNS/c1-2-5(7)6-8-3-4-9-6/h3-5H,2H2,1H3
• InChI Key： NHUINZLGNJBFFE-UHFFFAOYSA-N
• SMILES： BrC(C1=NC=CS1)CC

Computed Properties

• Exact Mass: 204.95608g/mol
• Monoisotopic Mass: 204.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2-(1-bromopropyl)-1,3-thiazole

2-(1-Bromopropyl)-1,3-Thiazole: A Comprehensive Overview

2-(1-Bromopropyl)-1,3-thiazole is a versatile organic compound with the CAS number 1352072-67-3. This compound belongs to the class of thiazoles, which are five-membered heterocyclic aromatic compounds containing sulfur and nitrogen atoms. Thiazoles are widely studied in organic chemistry due to their unique electronic properties and potential applications in pharmaceuticals, agrochemicals, and materials science.

The structure of 2-(1-bromopropyl)-1,3-thiazole consists of a thiazole ring substituted with a bromopropyl group at the 2-position. This substitution pattern introduces a bromine atom, which can participate in various nucleophilic substitution reactions. The presence of the thiazole ring also contributes to the compound's reactivity and stability. Recent studies have highlighted the importance of such substituted thiazoles in medicinal chemistry, particularly as potential leads for anti-inflammatory and anticancer agents.

One of the key areas of research involving 2-(1-bromopropyl)-1,3-thiazole is its role as an intermediate in the synthesis of more complex molecules. For instance, the bromine atom can be replaced with other functional groups through SNAr (nucleophilic aromatic substitution) reactions or other substitution mechanisms. This makes it a valuable building block for constructing bioactive compounds. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated how this compound can be used to synthesize novel thiazole derivatives with potent anti-inflammatory activity.

Another significant aspect of 2-(1-bromopropyl)-1,3-thiazole is its application in polymer chemistry. The thiazole moiety can act as a cross-linking agent or a reactive site for polymerization reactions. Researchers have explored its use in creating stimuli-responsive polymers, which can change their properties in response to external conditions such as temperature or pH. These polymers have potential applications in drug delivery systems and smart materials.

The synthesis of 2-(1-bromopropyl)-1,3-thiazole typically involves a two-step process: first, the preparation of the thiazole ring through cyclization reactions, followed by alkylation to introduce the bromopropyl group. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

In terms of spectroscopic characterization, 2-(1-bromopropyl)-1,3-thiazole exhibits distinct signals in both NMR and IR spectra that are characteristic of thiazole derivatives. These spectral features are crucial for confirming the compound's identity and purity during quality control processes. Additionally, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound, further enhancing our understanding of its chemical behavior.

From an environmental standpoint, 2-(1-bromopropyl)-1,3-thiazole has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it is not highly toxic to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term environmental impact and potential for bioaccumulation.

In conclusion, 2-(1-bromopropyl)-1,3-thiazole is a valuable compound with diverse applications across multiple fields of chemistry. Its unique structure and reactivity make it an attractive target for both academic research and industrial development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in the advancement of modern chemistry.